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Compound of Interest

Compound Name: IB-96212 aglycone

Cat. No.: B12368317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical guidance for the proper

handling and disposal of IB-96212 aglycone. Given the cytotoxic nature of this macrolide,

adherence to strict safety protocols is paramount to ensure personnel safety and environmental

protection.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for IB-96212 aglycone is not publicly

available, the following information has been compiled from available data.[1] It is crucial to

handle this compound as a potent cytotoxic agent.
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Property Value Source

CAS Number 220766-98-3
BIOMAR Microbial

Technologies[1]

Molecular Formula C48H84O14
BIOMAR Microbial

Technologies[1]

Molecular Weight 885 g/mol
BIOMAR Microbial

Technologies[1]

Chemical Class Macrolide
BIOMAR Microbial

Technologies[1]

Bio-activity Cytotoxic
BIOMAR Microbial

Technologies

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Due to its cytotoxicity, all handling of IB-96212 aglycone must be conducted within a

designated containment area, such as a certified biological safety cabinet (BSC) or a chemical

fume hood, to minimize exposure risk.

Required Personal Protective Equipment (PPE):

Gloves: Double gloving with chemotherapy-rated gloves is mandatory.

Gown: A disposable, solid-front, back-closure gown made of a low-permeability fabric.

Eye Protection: Chemical splash goggles or a full-face shield.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) should be used

when handling the powder form of the compound.

Proper Disposal Procedures for IB-96212 Aglycone
As a cytotoxic compound, all waste contaminated with IB-96212 aglycone must be treated as

hazardous cytotoxic waste. Segregation of this waste from regular laboratory trash is critical.
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Step-by-Step Disposal Protocol:

Waste Segregation: All materials that have come into contact with IB-96212 aglycone,

including gloves, gowns, bench protectors, pipette tips, and empty vials, must be disposed of

in designated, clearly labeled, leak-proof, and puncture-resistant cytotoxic waste containers.

These containers are typically color-coded (e.g., yellow with a purple lid) to signify cytotoxic

hazards.

Sharps Disposal: Any sharps, such as needles or broken glass contaminated with IB-96212
aglycone, must be placed in a designated cytotoxic sharps container.

Liquid Waste: Unused solutions of IB-96212 aglycone should not be poured down the drain.

They must be collected in a sealed, labeled hazardous waste container for chemical

incineration.

Decontamination of Surfaces: All surfaces and equipment contaminated with IB-96212
aglycone should be decontaminated. A recommended procedure involves:

Wiping the surface with a detergent solution to physically remove the compound.

Followed by a rinse with a suitable solvent or deactivating agent if one is known to be

effective. For many cytotoxic drugs, a high pH solution or an oxidizing agent like hydrogen

peroxide can be effective, but this has not been specifically tested for IB-96212 aglycone.

All cleaning materials must be disposed of as cytotoxic waste.

Final Disposal: Sealed cytotoxic waste containers must be disposed of through a licensed

hazardous waste disposal service. High-temperature incineration is the preferred method for

the ultimate destruction of cytotoxic compounds.

Logical Workflow for Disposal
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Caption: Workflow for the proper segregation and disposal of IB-96212 aglycone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12368317#ib-96212-aglycone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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